[2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone

• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: (2-prop-2-enylsulfanylbenzimidazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C20H20N2O4S/c1-5-10-27-20-21-14-8-6-7-9-15(14)22(20)19(23)13-11-16(24-2)18(26-4)17(12-13)25-3/h5-9,11-12H,1,10H2,2-4H3
• InChI Key: NJGNVRAXZBXHDO-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2C3=CC=CC=C3N=C2SCC=C

Description

[2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of [2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone is not fully understood. However, it has been suggested that it acts by inhibiting various enzymes and signaling pathways involved in cancer cell growth, bacterial and fungal growth, and oxidative stress.
Biochemical and Physiological Effects:
[2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and fungi. It has also been shown to scavenge free radicals and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using [2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone in lab experiments include its high purity and high yield, as well as its potential applications in various fields. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for [2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone. These include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, it could be studied for its potential use in combination with other anticancer or antimicrobial agents to enhance their efficacy. Finally, it could be studied for its potential use in drug delivery systems to improve the targeting and delivery of drugs to specific tissues or cells.

Synthesis Methods

[2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone has been synthesized through various methods, including the reaction of 2-mercapto-1H-benzimidazole with 3,4,5-trimethoxybenzaldehyde in the presence of a base. Another method involves the reaction of 2-mercapto-1H-benzimidazole with 3,4,5-trimethoxybenzoyl chloride in the presence of a base. These methods have been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

[2-(prop-2-en-1-ylsulfanyl)-1H-benzimidazol-1-yl](3,4,5-trimethoxyphenyl)methanone has been studied for its potential applications in various fields. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an antimicrobial agent due to its ability to inhibit the growth of bacteria and fungi. Additionally, it has been studied for its potential use as an antioxidant due to its ability to scavenge free radicals.